3-(3-chloro-4-fluorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound appears to contain a sulfonyl group attached to a 3-chloro-4-fluorophenyl moiety, and a chromen-2-one structure with a methoxy group at the 8th position .
Synthesis Analysis
While specific synthesis methods for this compound are not available, compounds with similar structures can be synthesized from related precursors. For example, (3-chloro-4-fluorophenyl)sulfonyl glycine and 3-chloro-4-fluorophenol have been used in the synthesis of other compounds.Molecular Structure Analysis
The molecular structure of this compound would likely include a chromen-2-one core, a common structure in many organic compounds, with a sulfonyl group attached to a 3-chloro-4-fluorophenyl moiety .Scientific Research Applications
Environmental Degradation and Toxicity
- Polyfluoroalkyl chemicals, which may share structural similarities with the compound of interest, undergo environmental degradation leading to the formation of perfluoroalkyl acids (PFAAs). These degradation processes and the toxicological profiles of the resultant PFAAs have raised significant environmental and health concerns, necessitating studies on their microbial degradation and environmental fate (Liu & Avendaño, 2013).
Synthetic Protocols for Related Compounds
- The synthesis of compounds like 6H-benzo[c]chromen-6-ones, which share a chromene base with the compound , has been reviewed. These protocols include Suzuki coupling reactions and reactions with Michael acceptors, offering insights into synthetic strategies that could potentially be applied to the synthesis of "3-[(3-chloro-4-fluorophenyl)sulfonyl]-8-methoxy-2H-chromen-2-one" (Mazimba, 2016).
Novel Fluorinated Compounds Analysis
- Research into novel fluorinated compounds, including those with ether linkages, has been advancing. This involves developing analytical methodologies for their detection and understanding their environmental fate and effects. This research direction could encompass compounds with structures similar to the one , highlighting the importance of monitoring and managing their environmental presence (Munoz et al., 2019).
Bioaccumulation and Toxicity of Fluorinated Compounds
- The bioaccumulation and toxicity profiles of fluorinated compounds, such as per- and polyfluoroalkyl substances (PFAS), are of considerable interest due to their persistence and potential health impacts. Understanding these aspects in related compounds can inform the safety and environmental stewardship of chemicals like "3-[(3-chloro-4-fluorophenyl)sulfonyl]-8-methoxy-2H-chromen-2-one" (Conder et al., 2008).
Antibacterial Activity of Aryl Sulfonamides
- Aryl sulfonamides containing thiophene and chromene moieties have been reviewed for their antibacterial activity. This suggests a potential application in medicinal chemistry for compounds structurally related to "3-[(3-chloro-4-fluorophenyl)sulfonyl]-8-methoxy-2H-chromen-2-one", indicating its relevance in the development of antibacterial agents (Rathore et al., 2021).
Properties
IUPAC Name |
3-(3-chloro-4-fluorophenyl)sulfonyl-8-methoxychromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClFO5S/c1-22-13-4-2-3-9-7-14(16(19)23-15(9)13)24(20,21)10-5-6-12(18)11(17)8-10/h2-8H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVACSUUWMHXQKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=O)C(=C2)S(=O)(=O)C3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClFO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.